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Compound of Interest

Compound Name: Dinitrosopentamethylenetetramine

Cat. No.: B087232

1. Introduction

Dinitrosopentamethylenetetramine (DNPT), also known as Blowing Agent H, is an organic
chemical blowing agent widely utilized in the plastics and rubber industries to manufacture
lightweight, cellular composites.[1][2] Its primary function is to generate a gas at a specific
temperature during polymer processing, creating a foam or sponge-like structure within the
material.[2][3] This process significantly reduces the density of the final product, leading to
weight savings while enhancing properties such as thermal insulation, sound absorption, and
cushioning.[1] DNPT is valued for its low decomposition temperature, high gas yield, and
excellent compatibility with a wide range of polymers, including polyvinyl chloride (PVC),
polyethylene (PE), polypropylene (PP), natural rubber, and synthetic elastomers.[1][4][5]

2. Mechanism of Action

DNPT functions as a chemical blowing agent through a process of controlled thermal
decomposition.[2] When the polymer-DNPT mixture is heated to its decomposition temperature
during processing, DNPT undergoes a highly exothermic reaction.[2] This reaction breaks
down the molecule, releasing a significant volume of gas, which is primarily nitrogen (N2).[2][6]

The simplified decomposition reaction is as follows: (NO)2(CHz2)sN4 — N2 (gas) + Solid
Residue[6]
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This released nitrogen gas creates immense pressure within the molten polymer matrix. The
gas forms and expands countless microscopic bubbles or cells.[3] As the polymer is
simultaneously cured or cooled, this cellular structure is locked into place, resulting in a
lightweight, foamed composite.[3] The ability of DNPT to produce a uniform and fine pore
structure is crucial for enhancing the mechanical and insulating properties of the final product.

[6]
3. Applications in Lightweight Composites
DNPT's versatility makes it a key additive in numerous applications across various sectors.

e Plastics Industry: In plastics such as PVC, PE, and PP, DNPT is used to produce foamed
products that are lightweight and possess excellent insulation and damping properties.[1]
Common applications include packaging materials, construction materials (e.g., insulation
panels), automotive interiors, household appliance components, and sports equipment.[1] It
is also employed in the extrusion of foamed profiles, sheets, pipes, and wire coatings.[7]

o Rubber Industry: DNPT is extensively used to create microporous and sponge rubber
products.[1][7] These materials offer softness, elasticity, and superior cushioning.[6] Key
applications include the manufacturing of shoe soles, automotive sealing strips, vibration
reduction pads, sound insulation materials, and carpet underlays.[1][8] The foaming process
reduces the weight of rubber components while maintaining their essential physical and
chemical stability.[1]

Quantitative Data

Table 1: General Properties of Dinitrosopentamethylenetetramine (DNPT)
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Property Value References
Chemical Formula CsH10N6O2 [1]
Molecular Weight 186.17 g/mol [1][8]
Appearance Slightly yellow / Cream-colored (7]

fine powder

Decomposition Temperature

190 - 210 °C (Standard Grade)

[4]

130 - 140 °C (Low-

Temperature Grade)

[1]

Gas Yield

260 - 290 mL/g (at STP)

[4]16]

Primary Gas Evolved

Nitrogen (N2)

[2][6]

Particle Size (Fineness)

10 - 15 pm

[1]

Table 2: Recommended Dosage of DNPT in Various Applications
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Recommended
o Polymer
Application Dosage (by Notes References
System .
weight)
Balances
) ) lightweight
Medium-Density Natural Rubber / )
1.5% - 2.0% properties and [4]
Shoe Soles SBR _
abrasion
resistance.
. Achieves a
Low-Density Natural Rubber / ) )
2.5% - 3.0% foaming ratio of [4]
Sponge Rubber SBR )
3-5 times.

General Rubber

Various Rubbers

5-10 PHR*

Depends on the

specific polymer
[7]

Products and desired
expansion.
Catalyzes DNPT
Activator Rubber 0.5% - 1.0% Zinc  decomposition to )
(Optional) Compounds Oxide align with

vulcanization.

*PHR: Parts per Hundred Rubber

Experimental Protocols

Protocol 1: Production of Lightweight PE/EVA Foam Composite via Compression Molding

This protocol provides a general procedure for creating a lightweight composite using a blend
of polyethylene (PE) and ethylene-vinyl acetate (EVA) with DNPT as the blowing agent.

1. Materials and Equipment:

o Polymer resins (PE, EVA)

» Dinitrosopentamethylenetetramine (DNPT)
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Activator (e.g., Zinc Oxide - ZnO) (Optional)
Processing aids (e.g., stearic acid)
Two-roll mill or internal mixer (e.g., Banbury mixer)
Compression molding press with heating and cooling capabilities
Mold of desired dimensions
. Compounding Procedure:

Pre-heat the two-roll mill or internal mixer to a temperature suitable for the polymer blend
(typically 110-130°C), ensuring it is below the decomposition temperature of DNPT.

Introduce the polymer resins (PE and EVA) to the mixer and masticate until a homogenous
molten blend is formed.

Add the processing aids and the optional activator (ZnO) and mix until they are evenly
dispersed.

In the final stage of mixing, add the pre-weighed DNPT powder. Mix for a short duration (e.g.,
2-4 minutes) to ensure uniform dispersion without initiating premature decomposition.

Sheet the compounded material from the mill and allow it to cool to room temperature. The
resulting material can be cut or pelletized for the molding stage.

. Foaming and Molding Procedure:

Preheat the compression molding press to the desired foaming temperature, which should
be at or slightly above the decomposition temperature of DNPT (e.g., 175-200°C).[9][10]

Place a precisely weighed amount of the compounded material into the pre-heated mold.

Close the press and apply a high pressure (e.g., 30 bar) for a set period (e.g., 5-10 minutes).
[9][10] This allows the material to fill the mold cavity completely and for heat to transfer
uniformly. During this stage, the DNPT will decompose, generating nitrogen gas.
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o Rapidly release the pressure. This allows the dissolved nitrogen gas to expand, forcing the
polymer to foam and assume the cellular structure.

e Cool the mold under pressure to solidify the composite and stabilize its foamed structure.

» Once cooled, open the press and eject the final lightweight composite part.

Visualizations
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Phase 1: Compounding

1. Polymer Mastication
(PE, EVA, Rubber)

'

2. Additives Incorporation
(Processing Aids, Activators)

'

3. DNPT Dispersion
(Low Temperature Mixing)

'

4. Sheeting & Cooling
(Preparation for Molding)

Phase 2: Foanvling & Curing

5. Mold Charging
(Compound placed in pre-heated mold)

'

6. Compression & Heating
(DNPT Decomposes, N2 Gas Forms)

'

7. Pressure Release
(Gas Expansion & Foam Formation)

l

8. Cooling & Solidification
(Cellular Structure is Stabilized)

Final Lightweight

Composite Product

Click to download full resolution via product page

Caption: Experimental workflow for producing lightweight composites using DNPT.
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Caption: Simplified reaction pathway of DNPT as a blowing agent.

Safety and Handling Precautions

DNPT is an energetic material that requires careful handling to prevent accidents.
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Flammability and Explosion Hazard: DNPT is a flammable solid that can decompose rapidly
and exothermically, particularly when heated or in contact with acids.[2][5] This can lead to
fire or explosion.[2] Avoid all sources of ignition, such as open flames or sparks.[7]

Storage: Store DNPT in a cool, dry, well-ventilated area, away from direct sunlight and
localized heat sources like steam pipes.[4][7] The recommended storage temperature is
below 30°C.[4] It must be stored separately from strong acids, alkalis, and oxidizing agents,
with which it can react violently.[5][7]

Toxicity: The material has moderate toxicity if ingested (oral LD50 for rats is 940 mg/kg).[1]
Dust inhalation should be avoided. During handling, wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a dust mask.[1]

Spills: In case of a spill, do not use tools that can create sparks. Isolate the area and collect
the material into a closed container for disposal.[1]

Fire Fighting: In case of fire, use large amounts of water, dry chemical powder, or foam.[7]
Thermal decomposition can release toxic nitrogen oxide fumes, so emergency responders
should wear self-contained breathing apparatus.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

2. jes.or.jp [jes.or.jp]
3. youtube.com [youtube.com]

4. DNPT Foaming Agents for Plastics and Rubber: Properties, Advantages & Technical
Guide [zjshuntaitech.com]

5. US3468954A - Stabilized dinitroso-pentamethylene tetramine - Google Patents
[patents.google.com]

6. What is DNPT Foaming Agents [zjshuntaitech.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.jes.or.jp/mag/stem/Vol.75/documents/Vol.75,No.4,p.91-98.pdf
https://patents.google.com/patent/US3468954A/en
https://www.jes.or.jp/mag/stem/Vol.75/documents/Vol.75,No.4,p.91-98.pdf
https://www.jbindustry.co.in/rubber-blowing-agent-dnpt.html
https://www.zjshuntaitech.com/news/dnpt-foaming-agents-for-plastics-and-rubber.html
https://www.jbindustry.co.in/rubber-blowing-agent-dnpt.html
https://www.zjshuntaitech.com/news/dnpt-foaming-agents-for-plastics-and-rubber.html
https://patents.google.com/patent/US3468954A/en
https://www.jbindustry.co.in/rubber-blowing-agent-dnpt.html
https://www.zjshuntaitech.com/product/dinitrosopentamethylenetetramine.html
https://www.zjshuntaitech.com/product/dinitrosopentamethylenetetramine.html
https://www.zjshuntaitech.com/product/dinitrosopentamethylenetetramine.html
https://www.jbindustry.co.in/rubber-blowing-agent-dnpt.html
https://www.zjshuntaitech.com/product/dinitrosopentamethylenetetramine.html
https://www.benchchem.com/product/b087232?utm_src=pdf-custom-synthesis
https://www.zjshuntaitech.com/product/dinitrosopentamethylenetetramine.html
https://www.jes.or.jp/mag/stem/Vol.75/documents/Vol.75,No.4,p.91-98.pdf
https://www.youtube.com/watch?v=eCK4KEUs8Ng
https://www.zjshuntaitech.com/news/dnpt-foaming-agents-for-plastics-and-rubber.html
https://www.zjshuntaitech.com/news/dnpt-foaming-agents-for-plastics-and-rubber.html
https://patents.google.com/patent/US3468954A/en
https://patents.google.com/patent/US3468954A/en
https://www.zjshuntaitech.com/news/what-is-dnpt-foaming-agents.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

7. Rubber Blowing Agent DNPT [jbindustry.co.in]

8. Dinitrosopentamethylenetetramine | CSH10N602 | CID 7549 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 9. scholar.ui.ac.id [scholar.ui.ac.id]
e 10. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes: Dinitrosopentamethylenetetramine
(DNPT) in the Production of Lightweight Composites]. BenchChem, [2025]. [Online PDF].
Available at:
[https://www.benchchem.com/product/b087232#dinitrosopentamethylenetetramine-in-the-
production-of-lightweight-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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